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This document provides a detailed methodology for assessing climate resilience in Teresina,
Brazil. The protocols outlined below are designed to guide researchers and scientists in
conducting a comprehensive evaluation of the city's ability to withstand and adapt to the
impacts of climate change. The methodology integrates established frameworks, such as the
UN-Habitat City Resilience Profiling Tool (CRPT), with the specific climate challenges and
socio-economic context of Teresina.[1][2][3]

Introduction to Teresina's Climate Vulnerability

Teresina, the capital of the state of Piaui, is situated in a region of Brazil that is highly
susceptible to the effects of climate change.[4] The city is recognized as one of the fastest-
warming urban centers in the world, with an average temperature increase of 2°C over the last
century, a rate double the global average.[1][3] This warming trend is projected to continue,
leading to more frequent and intense heatwaves.[4]

In addition to extreme heat, Teresina faces significant risks from flooding, particularly during
the rainy season from January to May.[5] The city's rapid and often unplanned urbanization has
led to the occupation of high-risk areas, exacerbating the impacts of floods and landslides.[5][6]
These climate hazards are compounded by underlying socio-economic vulnerabilities, including
a significant portion of the population living in poverty and informal settlements with inadequate
infrastructure.[4]
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Recognizing these challenges, Teresina has embarked on a journey to build its climate
resilience, including the development of a Climate Action Plan and a comprehensive urban
resilience assessment using the UN-Habitat City Resilience Profiling Tool.[2][6][7][8][9][10] This
methodology is informed by these initiatives and provides a structured approach for ongoing
and future resilience assessments.

Overall Assessment Workflow

The assessment of climate resilience in Teresina follows a multi-stage process, beginning with
the definition of the scope and objectives and culminating in the development of a resilience
action plan. The workflow is designed to be participatory, involving a wide range of
stakeholders from government, civil society, the private sector, and academia.

Click to download full resolution via product page
Caption: Overall workflow for the climate resilience assessment in Teresina.

Experimental Protocols
Protocol 1: Stakeholder Engagement and Governance

Objective: To establish a participatory and inclusive process for the climate resilience
assessment.

Materials:
o Stakeholder mapping tools (e.g., interest-influence matrix)
o Workshop facilitation materials

e Communication and outreach materials
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Procedure:

o Stakeholder Mapping: Identify key stakeholders from municipal secretariats, civil society
organizations, community groups (particularly from vulnerable neighborhoods), academic
institutions, and the private sector.

o Establish a Resilience Commission: Form a multi-stakeholder "Teresina Resilience
Commission” to oversee the assessment process, provide strategic guidance, and ensure
the integration of findings into municipal planning.[3]

o Conduct Inception Workshop: Organize a workshop with all identified stakeholders to:
o Present the objectives and methodology of the resilience assessment.
o Gather initial input on key climate concerns and priorities.

o Establish working groups for different thematic areas (e.g., water management, public
health, infrastructure).

o Develop a Communication Plan: Create and implement a plan to keep all stakeholders
informed and engaged throughout the assessment process.

Protocol 2: Climate Hazard, Exposure, and Vulnerability
Assessment

Objective: To identify and characterize the key climate hazards facing Teresina and assess the
exposure and vulnerability of the city's population, assets, and systems.

Materials:

Historical climate data (temperature, precipitation, etc.)

Climate projection models

Geographic Information System (GIS) software

Socio-economic data from the Brazilian Institute of Geography and Statistics (IBGE)
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o City-level data on infrastructure, land use, and critical facilities.
Procedure:

o Hazard Identification: Based on historical data and climate projections, identify the primary
climate hazards for Teresina (e.g., extreme heat, intense rainfall, flooding, landslides).

o Exposure Mapping: Use GIS to map the spatial distribution of the population, critical
infrastructure (hospitals, schools, power stations, etc.), and key economic assets in relation
to the identified hazard zones.

¢ Vulnerability Analysis: Assess the socio-economic vulnerability of different population groups
and neighborhoods. This should include an analysis of factors such as income levels,
housing conditions, access to basic services, and education.[4]

» Risk Assessment: Combine the hazard, exposure, and vulnerability analyses to identify the
areas and populations at the highest risk from climate change impacts.

Protocol 3: Urban Systems and Indicator Analysis

Objective: To assess the resilience of key urban systems in Teresina using a set of quantitative
and qualitative indicators.

Materials:

» UN-Habitat's City Resilience Profiling Tool (CRPT) framework.[2]
o A predefined list of resilience indicators.

o Data collection templates and survey instruments.

Procedure:

» Define Urban Systems: Based on the CRPT framework and local context, define the key
urban systems to be assessed. For Teresina, these should include, at a minimum:

o Water Cycle Management
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[e]

Ecosystem Balance

Economic Performance

o

Public Health

[¢]

Infrastructure and Basic Services

[¢]

[e]

Governance and Institutional Capacity

« Indicator Selection: Select a comprehensive set of indicators to assess the resilience of each
urban system. The selection should be guided by the 247 indicators previously used in
Teresina's resilience assessment, where available, and supplemented with other relevant
indicators from established frameworks.[6] (See Table 2 for a sample of relevant indicators).

» Data Collection: Gather data for the selected indicators from a variety of sources, including
municipal departments, national statistics, remote sensing, and stakeholder workshops.

o Resilience Profiling: Analyze the collected data to create a resilience profile for each urban
system, identifying strengths, weaknesses, and interdependencies.

Data Presentation
Quantitative Data for Teresina
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Parameter Value Source
Population (2019) 864,845 [6]
Urban Area 263.94 km?2 [6]
Temperature Increase (last

2°C [1]
century)
Urban Footprint in Hazardous

7.8% [6]
Areas
Loss of Tree Cover (2001-

~40% [3]
2019)
Number of Fires (Oct 2019 -

385 [6]

Oct 2020)

Sample Climate Resilience Indicators for Teresina

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://urbanresiliencehub.org/actions-for-resilience/teresina/
https://urbanresiliencehub.org/actions-for-resilience/teresina/
https://unhabitat.org/news/13-aug-2021/un-habitat-promotes-urban-resilience-projects-to-support-sustainability
https://urbanresiliencehub.org/actions-for-resilience/teresina/
https://urbanresiliencehub.org/wp-content/uploads/2023/01/EN-Recommendations-of-Actions-for-Resilience-and-Sustainability-Teresina-Pages-LQ.pdf
https://urbanresiliencehub.org/actions-for-resilience/teresina/
https://www.benchchem.com/product/b1222245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Urban System

Indicator Category

Indicator

Water Cycle Management

Infrastructure

Percentage of the population
with access to safely managed

drinking water

Percentage of the population
served by a wastewater

collection network

Percentage of the city covered

by a stormwater drainage

system

Governance

Existence of an integrated
water resource management

plan

Ecosystem Balance

Green Infrastructure

Percentage of urban area

covered by green spaces

Urban green area per capita

Biodiversity

Trends in key local species

populations

Environmental Quality

Air and water quality indices

Public Health

Health System Capacity

Number of hospital beds per

1,000 people

Existence of an early warning
system for climate-related
health risks (e.g., heatwaves,

vector-borne diseases)

Vulnerable Populations

Percentage of the population
with pre-existing health
conditions sensitive to climate

change

Socio-Economic

Livelihood Diversity

Diversity of the local economy

(e.g., Gini coefficient of
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economic activity)

Level of community
Social Cohesion engagement in local decision-

making processes

Coverage of social safety net

Social Protection
programs

Mandatory Visualization
Signaling Pathway: Climate Hazard to Impact

The following diagram illustrates the causal chain from a climate hazard (intense rainfall) to a
series of cascading impacts on Teresina's urban systems.

Intense Rainfall

Gverwhelmed Drainage SysterTD

anrastructure Damage Gisruption of Services Public Health Impacts

Gconomic Losseg (Waterborne Diseases)

Click to download full resolution via product page

Caption: Causal chain of flooding impacts in Teresina.
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Logical Relationship: Components of Climate Resilience

This diagram illustrates the core components of climate resilience and their interrelationships,
forming the conceptual basis for the assessment.

Climate Resilience
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Healthy Ecosystems
Effective Governance
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Caption: Interconnected components of urban climate resilience.
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Teresina: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1222245#methodology-for-assessing-climate-
resilience-in-teresinaj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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